Cas no 2649075-66-9 (1-(difluoromethyl)sulfanyl-3-(1-isocyanatocyclopropyl)benzene)

• Product Name: 1-(difluoromethyl)sulfanyl-3-(1-isocyanatocyclopropyl)benzene
• CAS No: 2649075-66-9
• MF: C₁₁H₉F₂NOS
• MW: 241.257068395615
• CID: 6453131
• PubChem ID: 117354780
• Update Time: 2025-10-30

1-(difluoromethyl)sulfanyl-3-(1-isocyanatocyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)sulfanyl-3-(1-isocyanatocyclopropyl)benzene
• EN300-1972332
• 1-[(difluoromethyl)sulfanyl]-3-(1-isocyanatocyclopropyl)benzene
• 2649075-66-9

• Inchi： 1S/C11H9F2NOS/c12-10(13)16-9-3-1-2-8(6-9)11(4-5-11)14-7-15/h1-3,6,10H,4-5H2
• InChI Key： KYEWGDTZCNGMBU-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=CC=CC(=C1)C1(CC1)N=C=O

Computed Properties

• Exact Mass: 241.03729141g/mol
• Monoisotopic Mass: 241.03729141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-(difluoromethyl)sulfanyl-3-(1-isocyanatocyclopropyl)benzene

1-(difluoromethyl)sulfanyl-3-(1-isocyanatocyclopropyl)benzene: An Emerging Compound in Medicinal Chemistry

1-(difluoromethyl)sulfanyl-3-(1-isocyanatocyclopropyl)benzene (CAS No. 2649075-66-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by the presence of a difluoromethyl sulfanyl group and an isocyanatocyclopropyl moiety, represents a promising candidate for the development of new therapeutic agents.

The difluoromethyl sulfanyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a valuable functional group in drug design. This feature is particularly important in the context of drug delivery and bioavailability, as it can significantly improve the pharmacokinetic properties of a compound. Recent studies have shown that compounds containing this group exhibit enhanced cellular penetration and reduced susceptibility to metabolic degradation, which are critical factors in the success of drug candidates.

The isocyanatocyclopropyl moiety, on the other hand, is a versatile functional group that can participate in various chemical reactions, including nucleophilic addition and cycloaddition reactions. This reactivity makes it an attractive building block for the synthesis of complex molecules with diverse biological activities. In particular, the isocyanatocyclopropyl group has been shown to enhance the binding affinity and selectivity of molecules towards specific biological targets, such as enzymes and receptors.

The combination of these two functional groups in 1-(difluoromethyl)sulfanyl-3-(1-isocyanatocyclopropyl)benzene results in a compound with a unique set of properties that make it highly suitable for further investigation in medicinal chemistry. Recent research has focused on exploring the potential applications of this compound in various therapeutic areas, including oncology, neurology, and infectious diseases.

In oncology, 1-(difluoromethyl)sulfanyl-3-(1-isocyanatocyclopropyl)benzene has shown promise as a potential anticancer agent. Studies have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. The compound's lipophilic nature allows it to penetrate cancer cells more effectively, while its reactive isocyanatocyclopropyl group can form covalent bonds with specific proteins, leading to their inhibition or degradation.

In neurology, this compound has been investigated for its potential neuroprotective effects. Research has shown that it can reduce oxidative stress and inflammation in neuronal cells, which are major contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of 1-(difluoromethyl)sulfanyl-3-(1-isocyanatocyclopropyl)benzene to cross the blood-brain barrier and target specific neuronal pathways makes it a promising candidate for the development of new neuroprotective drugs.

Infectious diseases represent another area where this compound shows significant potential. Studies have demonstrated its antimicrobial activity against various pathogens, including bacteria and fungi. The compound's ability to disrupt microbial cell membranes and inhibit essential enzymes involved in microbial metabolism makes it a valuable candidate for the development of new antimicrobial agents. This is particularly important given the growing global threat of antibiotic resistance.

Beyond its therapeutic applications, 1-(difluoromethyl)sulfanyl-3-(1-isocyanatocyclopropyl)benzene has also been explored as a tool for chemical biology research. Its unique structural features make it an excellent probe for studying protein-protein interactions and enzymatic mechanisms. By using this compound as a chemical probe, researchers can gain insights into the molecular mechanisms underlying various biological processes and diseases.

In conclusion, 1-(difluoromethyl)sulfanyl-3-(1-isocyanatocyclopropyl)benzene (CAS No. 2649075-66-9) is an emerging compound with significant potential in medicinal chemistry and chemical biology. Its unique combination of functional groups provides a robust platform for the development of new therapeutic agents across multiple therapeutic areas. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in advancing our understanding of biological systems and developing innovative treatments for various diseases.